Cas no 1070664-30-0 (N-(4-Piperidylmethyl)aniline)

• Product Name: N-(4-Piperidylmethyl)aniline
• CAS No: 1070664-30-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD12796441
• CID: 5060949
• Update Time: 2026-02-28

N-(4-Piperidylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Piperidylmethyl)aniline
• N-(piperidin-4-ylmethyl)aniline
• 4-anilinomethylpiperidine
• N-Phenylpiperidine-4-methaneamine
• SY264688

• MDL： MFCD12796441
• Inchi： 1S/C12H18N2/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11/h1-5,11,13-14H,6-10H2
• SMILES： N1CCC(CNC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 190.146998583 g/mol
• Monoisotopic Mass: 190.146998583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.1
• Molecular Weight: 190.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(4-Piperidylmethyl)aniline

Recent Advances in the Study of N-(4-Piperidylmethyl)aniline (CAS: 1070664-30-0) in Chemical Biology and Pharmaceutical Research

N-(4-Piperidylmethyl)aniline (CAS: 1070664-30-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its piperidine and aniline moieties, has been investigated for its potential as a scaffold in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways.

One of the key areas of research involving N-(4-Piperidylmethyl)aniline is its application in the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of promising lead candidates for further preclinical evaluation.

In addition to its therapeutic potential, N-(4-Piperidylmethyl)aniline has also been explored as a tool compound in chemical biology. Researchers have employed this molecule as a building block for the development of fluorescent probes and affinity-based protein profiling (ABPP) reagents. These tools enable the visualization and characterization of protein-ligand interactions in complex biological systems, providing valuable insights into drug-target engagement and off-target effects.

Another notable advancement is the use of N-(4-Piperidylmethyl)aniline in the synthesis of covalent inhibitors. A recent study in ACS Chemical Biology reported the successful incorporation of this compound into a covalent inhibitor scaffold targeting cysteine residues in disease-relevant proteins. The researchers employed advanced mass spectrometry techniques to validate the covalent modification and assess the inhibitor's specificity, paving the way for the development of next-generation therapeutics with improved efficacy and safety profiles.

Despite these promising developments, challenges remain in the optimization of N-(4-Piperidylmethyl)aniline-based compounds. Issues such as metabolic stability, bioavailability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through medicinal chemistry strategies, including the introduction of structural modifications and the use of prodrug approaches.

In conclusion, N-(4-Piperidylmethyl)aniline (CAS: 1070664-30-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, chemical probes, and covalent inhibitors underscore its potential to contribute to the development of innovative therapeutic agents. Future studies will likely focus on refining its properties and expanding its utility in targeting challenging biological systems.